Cas no 1482079-92-4 (2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol)

• Product Name: 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol
• CAS No: 1482079-92-4
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 5170614
• PubChem ID: 65310170
• Update Time: 2025-11-01

2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(1-methylethyl)-4-piperidinyl]amino]-
• 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol

• Inchi： 1S/C11H24N2O2/c1-9(2)13-5-3-10(4-6-13)12-11(7-14)8-15/h9-12,14-15H,3-8H2,1-2H3
• InChI Key： KCPUPYOSAZQWFY-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCN(C(C)C)CC1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol

Comprehensive Overview of 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol (CAS No. 1482079-92-4): Properties, Applications, and Research Insights

The compound 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol (CAS No. 1482079-92-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects a combination of a piperidine backbone and a propanediol side chain, which contributes to its versatile chemical properties. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with various biological targets. The presence of both amino and hydroxyl functional groups makes it a promising candidate for drug discovery and medicinal chemistry applications.

In recent years, the demand for specialty chemicals like 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound’s CAS No. 1482079-92-4 is frequently searched in academic databases, highlighting its relevance in high-throughput screening and molecular modeling studies. Its structural features, such as the piperidin-4-ylamino moiety, are often compared to other heterocyclic compounds known for their pharmacological activity. Scientists are also exploring its role in enzyme inhibition and receptor modulation, which aligns with current trends in targeted therapy development.

From a synthetic perspective, 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol exemplifies the growing importance of chiral synthesis and stereoselective reactions. The compound’s propane-1,3-diol segment is a key focus for green chemistry initiatives, as researchers seek eco-friendly methods to produce such intermediates. Industry professionals often inquire about its scalability and purity standards, especially for GMP-compliant manufacturing. Additionally, its solubility profile and stability under physiological conditions are critical parameters for formulation scientists working on novel drug delivery systems.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 1482079-92-4. Machine learning algorithms frequently analyze its molecular descriptors to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with the broader shift toward computational chemistry and in silico screening, where 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol serves as a test case for validating predictive models. Questions about its patent status and regulatory pathways are also common among biotech startups and academic collaborators.

Beyond pharmaceuticals, 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol has potential applications in material science, particularly in designing smart polymers and biodegradable coatings. Its hydrogen-bonding capacity and thermal stability make it a candidate for advanced composites. Environmental scientists are also investigating its biodegradation profile to assess its suitability for sustainable industrial processes. These interdisciplinary applications underscore the compound’s versatility and its alignment with circular economy principles.

In summary, 2-{1-(propan-2-yl)piperidin-4-ylamino}propane-1,3-diol (CAS No. 1482079-92-4) represents a compelling subject for both fundamental and applied research. Its multifaceted chemistry bridges gaps between organic synthesis, drug development, and materials engineering, making it a valuable asset in modern scientific endeavors. As innovation continues to accelerate, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.